Cas no 27092-46-2 (Thiophene, 1,1-dioxide)

• Product Name: Thiophene, 1,1-dioxide
• CAS No: 27092-46-2
• MF: C₄H₄O₂S
• MW: 116.138360023499
• CID: 257330
• PubChem ID: 117926
• Update Time: 2025-04-19

Thiophene, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene, 1,1-dioxide
• Thiophene sulfone
• SCHEMBL166499
• thiophene 1,1-dioxide
• Butadiene cyclic sulfone
• UMHFSEWKWORSLP-UHFFFAOYSA-N
• Thiophene dioxide
• Thiophene, S,S-dioxide
• BRN 0106431
• E?-thiophene-1,1-dione
• 1
• 4-17-00-00241 (Beilstein Handbook Reference)
• DTXSID10181556
• 27092-46-2

• Inchi： 1S/C4H4O2S/c5-7(6)3-1-2-4-7/h1-4H
• InChI Key： UMHFSEWKWORSLP-UHFFFAOYSA-N
• SMILES： S1(C=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 115.99322
• Monoisotopic Mass: 115.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.418
• Boiling Point: 337.3°C at 760 mmHg
• Flash Point: 232°C
• Refractive Index: 1.577
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene sulfoxides